Cas no 304690-71-9 (1-(1H-1,2,3-Benzotriazol-1-yl)propyl (2E)-3-phenylprop-2-enoate)
1-(1H-1,2,3-Benzotriazol-1-yl)propyl (2E)-3-phenylprop-2-enoate Chemical and Physical Properties
Names and Identifiers
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- 1-(1H-1,2,3-Benzotriazol-1-yl)propyl (2E)-3-phenylprop-2-enoate
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- Inchi: 1S/C18H17N3O2/c1-2-17(21-16-11-7-6-10-15(16)19-20-21)23-18(22)13-12-14-8-4-3-5-9-14/h3-13,17H,2H2,1H3
- InChI Key: VAFFAPHZLUQKJO-UHFFFAOYSA-N
- SMILES: C(OC(N1C2=CC=CC=C2N=N1)CC)(=O)C=CC1=CC=CC=C1
1-(1H-1,2,3-Benzotriazol-1-yl)propyl (2E)-3-phenylprop-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1241475-10mg |
1-(1H-1,2,3-Benzotriazol-1-yl)propyl (2E)-3-phenylprop-2-enoate |
304690-71-9 | 97% | 10mg |
$390 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1241475-100mg |
1-(1H-1,2,3-Benzotriazol-1-yl)propyl (2E)-3-phenylprop-2-enoate |
304690-71-9 | 97% | 100mg |
$2965 | 2024-06-05 | |
| A2B Chem LLC | AX72522-10mg |
1-(1H-1,2,3-Benzotriazol-1-yl)propyl (2E)-3-phenylprop-2-enoate |
304690-71-9 | 97% | 10mg |
$190.00 | 2024-04-20 | |
| A2B Chem LLC | AX72522-100mg |
1-(1H-1,2,3-Benzotriazol-1-yl)propyl (2E)-3-phenylprop-2-enoate |
304690-71-9 | 97% | 100mg |
$1795.00 | 2024-04-20 | |
| 1PlusChem | 1P01EV9M-10mg |
1-(1H-1,2,3-Benzotriazol-1-yl)propyl (2E)-3-phenylprop-2-enoate |
304690-71-9 | 97% | 10mg |
$225.00 | 2024-05-06 | |
| 1PlusChem | 1P01EV9M-100mg |
1-(1H-1,2,3-Benzotriazol-1-yl)propyl (2E)-3-phenylprop-2-enoate |
304690-71-9 | 97% | 100mg |
$1972.00 | 2024-05-06 | |
| eNovation Chemicals LLC | Y1241475-10mg |
1-(1H-1,2,3-Benzotriazol-1-yl)propyl (2E)-3-phenylprop-2-enoate |
304690-71-9 | 97% | 10mg |
$405 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1241475-100mg |
1-(1H-1,2,3-Benzotriazol-1-yl)propyl (2E)-3-phenylprop-2-enoate |
304690-71-9 | 97% | 100mg |
$3135 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1241475-100mg |
1-(1H-1,2,3-Benzotriazol-1-yl)propyl (2E)-3-phenylprop-2-enoate |
304690-71-9 | 97% | 100mg |
$3135 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1241475-10mg |
1-(1H-1,2,3-Benzotriazol-1-yl)propyl (2E)-3-phenylprop-2-enoate |
304690-71-9 | 97% | 10mg |
$405 | 2025-02-25 |
1-(1H-1,2,3-Benzotriazol-1-yl)propyl (2E)-3-phenylprop-2-enoate Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 1-(1H-1,2,3-Benzotriazol-1-yl)propyl (2E)-3-phenylprop-2-enoate
Research Brief on 1-(1H-1,2,3-Benzotriazol-1-yl)propyl (2E)-3-phenylprop-2-enoate (CAS: 304690-71-9)
The compound 1-(1H-1,2,3-Benzotriazol-1-yl)propyl (2E)-3-phenylprop-2-enoate (CAS: 304690-71-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzotriazole and cinnamate moieties, exhibits unique chemical properties that make it a promising candidate for various applications, including drug development and biochemical studies. Recent studies have focused on its synthesis, mechanism of action, and potential therapeutic benefits, providing valuable insights for researchers in the field.
One of the key areas of investigation has been the synthetic pathways for 1-(1H-1,2,3-Benzotriazol-1-yl)propyl (2E)-3-phenylprop-2-enoate. Researchers have developed optimized methods to achieve high yields and purity, which are critical for its application in pharmaceutical formulations. The compound's stability under different conditions has also been a focal point, with studies indicating that it remains stable in a variety of solvents and temperatures, making it suitable for further development.
In terms of biological activity, preliminary studies suggest that 1-(1H-1,2,3-Benzotriazol-1-yl)propyl (2E)-3-phenylprop-2-enoate may exhibit anti-inflammatory and antimicrobial properties. These findings are based on in vitro assays that demonstrate its ability to inhibit key enzymes and pathways involved in inflammatory responses. Additionally, its potential as an antimicrobial agent has been explored, with promising results against a range of bacterial and fungal strains. However, further in vivo studies are required to validate these effects and assess its safety profile.
The mechanism of action of this compound is another area of active research. Current hypotheses suggest that it may interact with specific protein targets, modulating their activity and leading to the observed biological effects. Structural-activity relationship (SAR) studies are underway to identify the critical functional groups responsible for its activity, which could inform the design of more potent derivatives. Computational modeling and molecular docking studies have also been employed to predict its binding affinity and interaction with potential targets.
Despite the promising findings, challenges remain in the development of 1-(1H-1,2,3-Benzotriazol-1-yl)propyl (2E)-3-phenylprop-2-enoate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Researchers are also exploring formulation strategies to enhance its delivery and efficacy, including the use of nanoparticles and other advanced drug delivery systems.
In conclusion, 1-(1H-1,2,3-Benzotriazol-1-yl)propyl (2E)-3-phenylprop-2-enoate represents a compound of significant interest in the chemical biology and pharmaceutical fields. Its unique chemical structure and promising biological activities make it a valuable subject for further research. Continued efforts in synthesis optimization, mechanistic studies, and preclinical evaluation will be essential to unlock its full potential and pave the way for its application in medicine.
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